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Compound of Interest

Compound Name: Cyclohexyl p-toluenesulfonate

Cat. No.: B1361365 Get Quote

Essential Safety and Handling Guide for
Cyclohexyl p-Toluenesulfonate
This guide provides immediate, essential safety and logistical information for handling

Cyclohexyl p-toluenesulfonate in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal.

Hazard Identification and Classification
Cyclohexyl p-toluenesulfonate is classified as a hazardous chemical.[1] It is known to cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

Hazard Classification Description

Skin Corrosion/Irritation Category 2: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation Category 2: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure)
Category 3: May cause respiratory system

irritation.[1]

Signal Word: Warning[1][3]
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Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Cyclohexyl p-toluenesulfonate.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, butyl rubber).[4]

Prevents skin contact and

irritation.[5]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[4][5] A face shield

may be necessary for splash

hazards.

Protects against serious eye

irritation from splashes or dust.

[1][4]

Skin and Body Protection Laboratory coat. Protects against skin contact.

Respiratory Protection

Use in a well-ventilated area

with local exhaust ventilation.

[6] If ventilation is inadequate,

a NIOSH-approved respirator

is required.

Prevents respiratory tract

irritation from dust or vapors.[5]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is critical for the safe handling of Cyclohexyl p-
toluenesulfonate.

Preparation:

Ensure a safety shower and eye wash station are readily accessible.

Work within a designated area, such as a chemical fume hood, to ensure adequate

ventilation.[7]

Assemble all necessary equipment and reagents before handling the chemical.
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Handling:

Wear the appropriate PPE as specified in the table above.

Avoid generating dust.[6]

Measure and dispense the chemical carefully to prevent spills.

Keep the container tightly closed when not in use.[6][8]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[5]

Clean the work area and any equipment used.

Remove and properly store or dispose of contaminated PPE.

Emergency Procedures Workflow
The following diagram outlines the immediate steps to be taken in case of an emergency.
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Spill Personal Exposure Fire

Spill Occurs
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Absorb with Inert Material

Collect and Place in Waste Container

Exposure Occurs

Skin Contact:
Wash with soap and water for 15 mins.

Eye Contact:
Rinse with water for 15 mins.

Inhalation:
Move to fresh air.

Seek Medical Attention

Fire Involving the Chemical

Evacuate Area

Use Dry Powder, Foam, or CO2

Click to download full resolution via product page

Caption: Emergency response workflow for Cyclohexyl p-toluenesulfonate incidents.

Disposal Plan
Proper disposal of Cyclohexyl p-toluenesulfonate and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical:

Dispose of unused or waste Cyclohexyl p-toluenesulfonate through a licensed chemical

waste disposal company.[3][8]

Do not dispose of down the drain or in general waste.[3]
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Contaminated Materials:

Contaminated packaging, absorbents, and PPE should be collected in a designated,

labeled hazardous waste container.

Dispose of these materials as hazardous waste in accordance with local, state, and

federal regulations.[8]

Physical and Chemical Properties
Property Value

CAS Number 953-91-3[1]

Molecular Formula C13H18O3S[9]

Molecular Weight 254.34 g/mol [9]

Appearance
White to light yellow powder or crystalline

solid[10]

Melting Point 43.0 to 47.0 °C[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://capitalresin.com/material-safety-for-p-toluenesulfonic-acid/
https://www.tcichemicals.com/BE/en/sds/C2363_EU_6N.pdf
https://www.chemeo.com/cid/83-172-9/Cyclohexyl-p-toluene%20sulfonate.pdf
https://www.tcichemicals.com/BE/en/p/C2363
https://www.benchchem.com/product/b1361365#personal-protective-equipment-for-handling-cyclohexyl-p-toluenesulfonate
https://www.benchchem.com/product/b1361365#personal-protective-equipment-for-handling-cyclohexyl-p-toluenesulfonate
https://www.benchchem.com/product/b1361365#personal-protective-equipment-for-handling-cyclohexyl-p-toluenesulfonate
https://www.benchchem.com/product/b1361365#personal-protective-equipment-for-handling-cyclohexyl-p-toluenesulfonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

